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Compound of Interest

Compound Name: Cyclohexylmethylboronic Acid
CAS No.: 27762-64-7
Cat. No.: B1589299
Get Quote
. J

Introduction: Escaping Flatland

Cyclohexylmethylboronic acid (CHMBA, CAS: 1464-72-8) represents a critical tool in the
modern medicinal chemist's arsenal for increasing Fraction of sp3 Carbon (

) saturation. While phenyl groups are ubiquitous in drug discovery, they contribute to “flat,"
solubility-poor molecular architectures. The cyclohexylmethyl motif acts as a bioisostere of the
benzyl group, offering similar steric bulk and lipophilicity but with a three-dimensional, aliphatic
character that often improves metabolic stability and solubility profiles.

This guide details the strategic deployment of CHMBA in constructing complex molecular
architectures, moving beyond simple couplings to address the specific challenges of

bond formation.

Chemical Profile
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Property Specification

IUPAC Name Cyclohexylmethylboronic acid

CAS Number 1464-72-8

Formula

MW 142.00 g/mol

Appearance White to off-white solid

Solubility Soluble.in MeOH, DMSO, THF; sparingly
soluble in pure water.

Storage 2-8°C, under inert atmosphere (hygroscopic).

Strategic Application 1: The - Suzuki-Miyaura
Challenge

The Problem: Alkyl boronic acids like CHMBA are notoriously difficult substrates for standard
Suzuki couplings. Unlike aryl boronates, they suffer from:

o Slow Transmetallation: The alkyl-boron bond is less polarized and sterically hindered.

» -Hydride Elimination: Once transmetallated, the resulting alkyl-palladium species can rapidly
eliminate to form methylenecyclohexane.

» Protodeboronation: In the presence of bases and water, the C-B bond can cleave
prematurely.

The Solution: Use of Micellar Catalysis or Bulky, Electron-Rich Phosphines (Buchwald
Ligands). We recommend the Micellar approach for its ability to protect the hydrophobic alkyl
boronate within the surfactant core, enhancing reaction rates and suppressing side reactions.

Protocol A: Micellar - Cross-Coupling

Based on Lipshutz Surfactant Technology

Reagents:
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e Substrate: Aryl Bromide/Chloride (1.0 equiv)
¢ Reagent: Cyclohexylmethylboronic acid (1.2 - 1.5 equiv)
o Catalyst:
(2 mol%)
o Surfactant: 2 wt % TPGS-750-M in water
e Base:
(3.0 equiv)
Step-by-Step Procedure:
» Preparation: Degas the 2 wt % TPGS-750-M aqueous solution with argon for 15 minutes.

e Charging: In a reaction vial equipped with a stir bar, add the Aryl Halide (0.5 mmol) and
CHMBA (0.75 mmol).

o Catalyst Addition: Add

(6.5 mg, 0.01 mmol).

e Solvent/Base: Add the surfactant solution (1.0 mL) followed by triethylamine (210 uL).

o Reaction: Cap the vial vigorously and stir at room temperature (or mild heat, 45°C) for 4-12
hours. The reaction mixture should look like a milky emulsion.

o Workup: Extract the reaction mixture with EtOAc (

mL). The surfactant remains in the aqueous phase. Dry organics over

and concentrate.

Why this works: The lipophilic CHMBA and aryl halide migrate into the micelle's hydrophobic
interior. This effectively increases the local concentration of reactants (increasing rate) while
the water/surfactant interface stabilizes the catalytic intermediates, preventing
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-hydride elimination.

Strategic Application 2: Radical Functionalization
(Minisci-Type)

The Context: Direct alkylation of N-heterocycles (pyridines, quinolines) is a high-value
transformation in drug discovery. CHMBA serves as an excellent radical precursor.

The Solution: A metal-free, oxidative decarboxylation is often cited, but for boronic acids, Silver-
Catalyzed Radical Generation is the most robust method for late-stage functionalization.

Protocol B: Ag-Catalyzed Minisci Alkylation

Reagents:

e Substrate: N-Heterocycle (e.g., Quinoline) (1.0 equiv)
o Reagent: CHMBA (2.0 equiv)

o Catalyst:

(0.2 equiv)

e Oxidant:
(3.0 equiv)

o Additive: TFA (1.0 equiv) - Critical for activating the heterocycle.

e Solvent: DCM/Water (1:1 biphasic system)

Step-by-Step Procedure:

» Dissolution: Dissolve the heterocycle (0.5 mmol) in DCM (2 mL) and Water (2 mL).

o Activation: Add TFA (0.5 mmol). This protonates the heterocycle, making it more electrophilic
and receptive to nucleophilic radical attack.

¢ Reagent Addition: Add CHMBA (1.0 mmol) and
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(0.1 mmol).

« Initiation: Add

(1.5 mmol) in one portion.
e Reaction: Stir vigorously at 40°C for 12 hours.
e Quench: Basify with saturated

solution, extract with DCM, and purify via column chromatography.

Decision Logic & Mechanism

The following diagram illustrates the decision matrix for deploying CHMBA based on the target
substrate, ensuring the correct pathway is chosen to avoid common pitfalls like
protodeboronation.
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Figure 1: Strategic Decision Tree for CHMBA Functionalization. Note the specific requirement
for specialized ligands in Suzuki couplings to counteract

-hydride elimination.

Troubleshooting & Optimization (Self-Validating
Systems)

To ensure scientific integrity, every experiment should include internal checks.
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The "Molander Shift" (If Protocol A Fails)

If the free boronic acid (CHMBA) yields poor results due to instability or protodeboronation,
convert it to the Potassium Trifluoroborate salt.

o Why: The trifluoroborate is air-stable and releases the active boronic acid slowly in situ,
preventing catalyst poisoning and side reactions.

e Validation: Check

NMR. CHMBA appears around
30-32 ppm (broad). The Trifluoroborate salt appears as a sharp quartet around

2-4 ppm.

Monitoring Protodeboronation

Run a control LCMS trace of the reaction mixture at t=1h.

o Observation: If you see a mass corresponding to Methylenecyclohexane or
Methylcyclohexane, your catalytic cycle is too slow.

o Correction: Increase catalyst loading or switch to a more active precatalyst (e.g., Pd-
PEPPSI-IPr) to outcompete the decomposition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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